Cas no 201472-68-6 (N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt)

• Product Name: N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt
• CAS No: 201472-68-6
• MF: C₂₅H₄₇N₃O₆
• MW: 485.657187700272
• MDL: MFCD00238311
• CID: 253136
• PubChem ID: 57653089
• Update Time: 2025-11-02

N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt Chemical and Physical Properties

Names and Identifiers

• Boc-Dap(Boc)-OH (dicyclohexylammonium) salt
• (2S)-2,3-bis[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid,N-cyclohexylcyclohexanamine
• Boc-Dap(Boc)-OH
• Boc-Dap(Boc)-OH · DCHA
• BOC-DAP(BOC)-OH DCHA
• Boc-Dap(Boc)-OH.DCHA
• Boc-Dap(Boc)-OH�DCHA(Na,N3-diBoc-2,3-Diaminopropionic acid dicyclohexylamine salt )
• Boc-L-Dap(Boc)-OH*DCHA
• Boc-L-Dap(Boc)-OH.DCHA
• N-α,N-β-di-Boc-L-2,3-diaminopropionic acid dicyclohexylamine salt
• Boc-3-(Boc-amino)-L-alanine (dicyclohexylammonium) salt
• Boc-3-(Boc-amino)-L-alanine dicyclohexylamine salt
• Boc-Dap(Boc)-OH dicyclohexylamine salt
• Boc-Dpr(Boc)-OH*DCHA
• N-(tert-butoxycarbonyl)-3-[(tert-butoxycarbonyl)amino]-L-alanine dicyclohexylamine salt
• N-Alpha,N-Beta-di-Boc-L-2,3-Diaminopropionic Acid Dicyclohexylamine Salt
• C13H24N2O6.C12H23N
• AK170058
• Boc-Dap(Boc)-OH?CHA
• Boc-Dap(Boc)-OH?DCHA
• DPWKLGZKZRIVIE-QRPNPIFTSA-N
• BCP14667
• 6308AH
• Boc-Dap(Boc)-OH dicyclohexylammonium salt
• 472B686
• Boc-Dap(Boc)-OH inverted exclamation mark currencyDCHA
• Boc-3-(Boc-amino)-L-alanine (dicyclohexylammonium)
• CS-W011517
• (2S)-2,3-bis[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid;N-cyclohexylcyclohexanamine
• AKOS025289361
• N-(tert-butoxycarbonyl)-3-((tert-butoxycarbonyl)amino)-L-alanine N,N-dicyclohexylamine salt
• dicyclohexylamine (S)-2,3-bis(tert-butoxycarbonylamino)propanoate
• J-013052
• N-alpha,N-beta-Bis-t-butyloxycarbonyl-L-2,3-diaminopropionic acid dicyclohexylamine (Boc-L-Dap(Boc)-OH.DCHA)
• SCHEMBL3709453
• (S)-2,3-Bis((tert-butoxycarbonyl)amino)propanoic acid dicyclohexylammonium salt
• 201472-68-6
• DTXSID10584987
• N-(tert-Butoxycarbonyl)-3-[(tert-butoxycarbonyl)amino]-L-alanine--N-cyclohexylcyclohexanamine (1/1)
• DS-9746
• Boc-Dap(Boc)-OH (dicyclohexylammonium) salt, >=95.0% (HPLC)
• Dicyclohexylamine (S)-2,3-bis((tert-butoxycarbonyl)amino)propanoate
• MFCD00238311
• (2S)-2,3-BIS[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID; DICHA
• N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt

• MDL： MFCD00238311
• Inchi： 1S/C13H24N2O6.C12H23N/c1-12(2,3)20-10(18)14-7-8(9(16)17)15-11(19)21-13(4,5)6;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h8H,7H2,1-6H3,(H,14,18)(H,15,19)(H,16,17);11-13H,1-10H2/t8-;/m0./s1
• InChI Key： DPWKLGZKZRIVIE-QRPNPIFTSA-N
• SMILES： O(C(N[C@H](C(=O)O)CNC(=O)OC(C)(C)C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 485.34600
• Monoisotopic Mass: 485.34648623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 511
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126

Experimental Properties

• Boiling Point: 634.6°C at 760 mmHg
• Flash Point: 337.6°C
• PSA: 125.99000
• LogP: 5.90310

N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at 0 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt

Research Brief on N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt (CAS: 201472-68-6)

N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt (CAS: 201472-68-6) is a protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. This compound serves as a crucial building block for the introduction of diamino acid residues into peptide chains, enabling the development of novel therapeutics and biochemical probes. Recent studies have highlighted its utility in the synthesis of constrained peptides, peptidomimetics, and as a precursor for various bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of this compound in the synthesis of cyclic RGD peptides targeting integrin receptors. The researchers utilized the bis-Boc protected diaminopropionic acid moiety to introduce a rigid spacer, enhancing the binding affinity and selectivity of the resulting peptides for αvβ3 integrin. This approach yielded compounds with improved pharmacokinetic properties compared to linear analogs, showcasing the strategic value of this building block in drug design.

In the field of antibiotic development, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the use of N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt as a key intermediate in the synthesis of novel polymyxin analogs. The diamino functionality allowed for the introduction of positive charges at specific positions, resulting in compounds with enhanced activity against multidrug-resistant Gram-negative pathogens while reducing nephrotoxicity.

The compound's stability and solubility characteristics have been the subject of optimization efforts. A 2023 study in Organic Process Research & Development investigated alternative counterions to dicyclohexylamine, finding that certain amine salts could improve crystallinity and purification yields without compromising the compound's reactivity in subsequent coupling reactions. These process improvements are particularly valuable for scale-up in pharmaceutical manufacturing.

Emerging applications in targeted drug delivery systems have also been reported. Researchers at several institutions have incorporated derivatives of this building block into pH-responsive drug conjugates, leveraging the amino groups for attachment of targeting moieties and cleavable linkers. The Boc-protected amino groups provide orthogonal protection that can be selectively removed under mild conditions, making this compound particularly versatile for complex conjugate synthesis.

Analytical characterization of N-alpha,beta-Bis-Boc-L-2,3-diaminopropionic acid dicyclohexylammonium salt has advanced significantly, with recent studies employing advanced NMR techniques and mass spectrometry to better understand its solution behavior and purity profile. These analytical developments support quality control in both research and production settings, ensuring reliable performance in synthetic applications.

Looking forward, the compound's role in mRNA vaccine adjuvant development is being explored, with preliminary results suggesting that derivatives can enhance immune responses through specific interactions with Toll-like receptors. This represents a promising new direction for applications beyond traditional peptide chemistry, potentially expanding the impact of this versatile building block in modern medicine.